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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589631

CAS Number: 125180-42-9

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid isolated from plant
species of the Apocynaceae family, notably Gelsemium elegans.[1] As a member of the
vobasine class of alkaloids, it is of interest to the pharmacological and drug development
sectors for its potential therapeutic applications. However, publicly available scientific literature
dedicated to this specific compound is exceedingly scarce. This guide provides a
comprehensive overview of the currently available technical data for N-
Methoxyanhydrovobasinediol and offers context based on the known biological activities of
related alkaloids from Gelsemium elegans.

Physicochemical Properties

Quantitative data for N-Methoxyanhydrovobasinediol is limited to basic physicochemical
properties. The following table summarizes the available information.
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Property Value Source
CAS Number 125180-42-9 [11[2][3]
Chemical Formula C21H26N202 [1]
Molecular Weight 338.4 g/mol [1]
methyl (1S,14R,15E,18S)-15-
ethylidene-17-methyl-12-oxo-
10,17-
IUPAC Name N/A

diazatetracyclo[12.3.1.03,11,04,°
Joctadeca-3(11),4,6,8-

tetraene-18-carboxylate

Canonical SMILES

CC=C1CN(C2CC3=C(C4CC1
C2C04)N(C5=CC=CC=C35)0
C)C

[1]

Appearance Solid (predicted) [4]
, >98% (as offered by
Purity _ _ [3]
commercial suppliers)
Storage Room temperature [3]

Biological Context and Potential Activities

While direct experimental evidence for the biological activity of N-

Methoxyanhydrovobasinediol is not available in peer-reviewed literature, the activities of

other alkaloids from Gelsemium elegans provide a strong basis for potential research

directions.

Gelsemium elegans is a well-known toxic plant that is also used in traditional medicine for

treating pain, spasticity, and skin ulcers.[5] Its primary bioactive constituents are indole

alkaloids, which have demonstrated a range of pharmacological effects, including:

» Anti-inflammatory and Analgesic Effects: Crude alkaloid fractions and isolated compounds

from Gelsemium elegans have shown significant anti-inflammatory and analgesic properties.

[2][3]
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o Antitumor Activity: Various alkaloids from this plant have exhibited cytotoxic effects against
several human cancer cell lines, including lung adenocarcinoma, colon cancer, and liver
cancer.[1][5]

o Immunomodulatory Properties: Some alkaloids from Gelsemium species have been noted
for their ability to modulate the immune system.[5]

Given that N-Methoxyanhydrovobasinediol is a vobasine-type alkaloid, the known cytotoxic
activities of other bisindole alkaloids of the iboga-vobasine type against various cancer cell
lines are particularly relevant.[6]

Experimental Protocols and Methodologies

A thorough search of scientific databases has revealed no published experimental protocols
specifically detailing the synthesis, purification, or biological evaluation of N-
Methoxyanhydrovobasinediol.

For researchers interested in studying this compound, general methodologies for the isolation
and analysis of indole alkaloids from plant material would be applicable. These typically
involve:

o Extraction: Maceration or Soxhlet extraction of dried and powdered plant material (e.g.,
stems and leaves of Gelsemium elegans) with a suitable organic solvent.

o Acid-Base Extraction: Partitioning of the crude extract between an acidic agueous solution
and an organic solvent to separate alkaloids from other plant constituents.

o Chromatographic Purification: Repeated column chromatography (e.g., silica gel, Sephadex)
and preparative high-performance liquid chromatography (HPLC) to isolate the pure
compound.

 Structure Elucidation: Use of spectroscopic techniques such as Nuclear Magnetic
Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy to confirm the
structure of the isolated alkaloid.

Signaling Pathways
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There is currently no information available in the scientific literature regarding the specific
signaling pathways modulated by N-Methoxyanhydrovobasinediol.

Based on the known activities of related indole alkaloids, potential areas of investigation could
include pathways involved in inflammation (e.g., NF-kB, MAPK signaling) and cancer cell
proliferation and apoptosis (e.g., PI3K/Akt, Bcl-2 family proteins). However, this remains
speculative without direct experimental evidence.

Logical Workflow for Future Research

The following diagram outlines a logical workflow for initiating research on N-
Methoxyanhydrovobasinediol.
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Compound Acquisition & Verification
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Proposed research workflow for N-Methoxyanhydrovobasinediol.
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Conclusion and Future Directions

N-Methoxyanhydrovobasinediol represents a largely unexplored natural product with
potential therapeutic value, inferred from its classification as a vobasine alkaloid and its origin
from the medicinally significant plant Gelsemium elegans. The significant gap in the scientific
literature highlights a clear opportunity for novel research. Future studies should focus on the
isolation or synthesis of this compound, followed by a systematic evaluation of its biological
activities. Elucidating its mechanism of action and identifying its molecular targets will be crucial
steps in determining its potential as a lead compound for drug development. Given the known
toxic properties of many alkaloids from Gelsemium, any investigation into the biological effects
of N-Methoxyanhydrovobasinediol should be approached with appropriate caution and
rigorous toxicological assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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